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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331

Introduction: L-Alaninol, also known as (S)-(+)-2-Amino-1-propanol, is a chiral amino alcohol
widely utilized as a versatile building block in organic synthesis and pharmaceutical
development.[1] It serves as a key intermediate in the preparation of various active
pharmaceutical ingredients, including the HIV-1 integrase inhibitor Cabotegravir and the kinase
inhibitor Encorafenib.[2] Given its reactive nature and specific hazard profile, a comprehensive
understanding of its safety and handling precautions is critical for researchers, scientists, and
drug development professionals to ensure a safe laboratory environment and prevent
accidental exposure.

This guide provides an in-depth overview of the safety protocols, hazard classifications,
emergency procedures, and handling recommendations for L-Alaninol, based on available
safety data sheets and technical documentation.

Hazard Identification and Classification

L-Alaninol is classified as a hazardous substance requiring careful handling. The primary
hazards are associated with its corrosive nature and combustibility.[3][4]

GHS Classification:
» Skin Corrosion/Irritation: Category 1B[4]

e Serious Eye Damage/Eye Irritation: Category 1[4]
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e Combustible Liquid: (Flash Point > 61 °C and < 93.3 °C)[3]

The signal word for L-Alaninol is "Danger".[3][4][5]

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Reference
Hazard Statements
H227 Combustible liquid. [3]
Causes severe skin burns and
H314 [31[41[51[6][7]
eye damage.
H318 Causes serious eye damage. [3114]
Precautionary Statements
Keep away from heat, sparks,
P210 open flames, and hot surfaces.  [3][4][8]
— No smoking.
Do not breathe
P260 dust/fume/gas/mist/vapors/spr 3115181191
ay.
Wash skin thoroughly after
P264 : [31[51181[9]
handling.
Wear protective
P280 gloves/protective clothing/eye 3114151161
protection/face protection.
IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce [41[9][10]
vomiting.
IF ON SKIN (or hair): Take off
immediately all contaminated
P303+P361+P353 ) ) o [31[4]1[10]
clothing. Rinse skin with water
or shower.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if [B1141[5]116]1[10]
present and easy to do.
Continue rinsing.
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Code Statement Reference

Immediately call a POISON
P310 - [31141[8][10]
CENTER or doctor/physician.

Store in a well-ventilated
P403+P235 [3]
place. Keep cool.

P405 Store locked up. [3]

| P501 | Dispose of contents/container in accordance with local regulations. |[3] |

Physical and Chemical Properties

Understanding the physical and chemical properties of L-Alaninol is fundamental to its safe
handling and storage.

Table 2: Physical and Chemical Properties of L-Alaninol

Property Value Reference

CAS Number 2749-11-3 [1][2][4][11][12]
Molecular Formula CsHoNO [1][5]

Molecular Weight 75.11 g/mol [11051[13]

Colorless to light yellow
Appearance _ . [1][2][11][14]
viscous liquid

Melting Point -2°C [12][14][15]

Boiling Point 72-73°C @ 11 mmHg [1][11][12][14]
Density 0.965 g/mL at 25 °C [1][3][11][12][14][15]
Flash Point 145 °F / 62.8 °C [7][12][14][15]
Solubility Soluble in water and ethanol [2]

| Sensitivity | Air sensitive, Hygroscopic [[3][5][8][15] |
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Handling, Storage, and Experimental Protocols

Adherence to strict protocols for handling and storage is essential to mitigate the risks
associated with L-Alaninol.

Protocol for Safe Handling

» Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood to avoid inhalation of vapors.[3][9][16] Ensure that eyewash
stations and safety showers are readily accessible and in close proximity to the workstation.
[16]

o Personal Protective Equipment (PPE): A comprehensive PPE setup is mandatory.

o Eye/Face Protection: Wear tightly fitting chemical safety goggles and a face shield
(minimum 8-inch).[3][4][9]

o Skin Protection: Handle with chemical-resistant gloves that satisfy EN 374 standards.[3][4]
[9][17] Wear a complete chemical-protective suit to prevent skin contact.[3]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
full-face respirator with an appropriate cartridge.[9]

e Procedural Precautions: Avoid breathing vapors or mists.[3][8] Keep the substance away
from all sources of ignition, including heat, sparks, and open flames.[3][4][8] Implement
measures to prevent the buildup of electrostatic charge.[3][8]

Protocol for Safe Storage

o Container Integrity: Keep the container tightly closed in a dry, well-ventilated place.[3][4][8]
[14] Containers that have been opened must be carefully resealed and kept upright to
prevent leakage.[3][8]

o Storage Conditions: Store in a cool place, with recommended temperatures between 2-8°C.
[3][12][15] Due to its air-sensitive and hygroscopic nature, storage under an inert
atmosphere (e.g., argon or nitrogen) is advised for long-term stability.[3][5][8][15]

e Incompatible Materials: Store separately from strong oxidizing agents and acids.[3][16]
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Visualization of Laboratory Workflow

Caption: Standard Laboratory Handling Workflow for L-Alaninol.

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an accidental release or exposure.

Protocol for Accidental Release

o Immediate Response: Evacuate personnel to a safe area.[3][8] Ensure adequate ventilation.
[3][4] Remove all sources of ignition from the vicinity.[3][8][9]

o Personal Protection: Responders must wear full personal protective equipment, including
respiratory protection, to avoid contact with the substance.[3][4][9]

o Containment and Cleanup: Prevent the spill from entering drains or surface water.[3][4][5][9]
Contain the spillage using non-combustible, absorbent material such as sand, earth, or
vermiculite.[4][10][17] Collect the material using an electrically protected vacuum cleaner or
by wet-brushing and place it in a suitable, closed container for disposal.[3][8]

» Decontamination: Ventilate the affected area thoroughly after cleanup is complete.[4]

Caption: Emergency Response Workflow for an L-Alaninol Spill.

Protocol for First Aid Measures

Medical attention must be sought immediately following any exposure. The corrosive nature of
L-Alaninol can cause severe and hard-to-cure injuries.[4][17]

« If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Consult a physician immediately.[3][5][8][9]

¢ In Case of Skin Contact: Immediately take off all contaminated clothing and shoes.[3][5][8]
Wash the affected area with soap and plenty of water.[3][8] Immediate medical treatment is
required.[4][17]
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e In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15
minutes, holding the eyelids apart.[3][4][8][17] Remove contact lenses if present and easy to
do.[3][4][5] Continue rinsing and consult an ophthalmologist immediately.[4][17] There is a
significant risk of blindness.[4][17]

« |If Swallowed: Do NOT induce vomiting.[3][4][8][9] Rinse the mouth with water. Never give
anything by mouth to an unconscious person.[3][8] Call a physician or poison control center
immediately due to the danger of gastric and esophageal perforation.[4][17]

Caption: First-Aid Decision Logic for L-Alaninol Exposure.

Fire-Fighting Measures

L-Alaninol is a combustible liquid and presents a slight fire hazard when exposed to heat or
flame.[3][10]

Table 3: Fire-Fighting Guidance for L-Alaninol
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Aspect Recommendation Reference

Alcohol-resistant foam,
_ L . dry chemical powder,
Suitable Extinguishing Media L [31[4][9][17]
carbon dioxide (CO2),

water spray.

Unsuitable Extinguishing Water jet or large amounts of
: . : [31141[17]
Media water may be ineffective.
Vapors are heavier than air
and can spread along floors,
Specific Hazards forming explosive mixtures [41[10][17]
with air. Heating may cause
violent rupture of containers.
Hazardous Combustion Carbon oxides (CO, COz2),
: : [BI[41[8][16][17]
Products Nitrogen oxides (NOX).

Wear a self-contained
] ] breathing apparatus (SCBA)
Protective Equipment , _ [3][4][16][17]
with a full face-piece and full

chemical protective clothing.

| Further Information | Use water spray to cool unopened containers. |[3][8] |
Toxicological Information

The primary toxicological concern with L-Alaninol is its severe corrosive effect on tissues.
o Skin Corrosion: Causes severe skin burns.[3][4][5]

o Eye Damage: Causes serious eye damage with a risk of permanent blindness.[4][17]

 Ingestion: If swallowed, there is a danger of severe corrosive effects leading to perforation of
the esophagus and stomach.[4][17]

o Acute Toxicity: While specific quantitative data (e.g., LD50) is not readily available in the
provided search results, the substance is considered harmful if swallowed and can cause
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serious temporary or moderate residual injury upon short exposure.[8][18]

No data was available to indicate that L-Alaninol is carcinogenic, mutagenic, or a reproductive
toxin.[16][17]

Conclusion:

L-Alaninol is an invaluable reagent in modern chemistry and pharmaceutical science.
However, its hazardous properties demand the utmost respect and care. Professionals working
with this compound must employ stringent engineering controls, wear appropriate personal
protective equipment, and be thoroughly familiar with emergency procedures. By adhering to
the detailed protocols outlined in this guide, the risks associated with L-Alaninol can be
effectively managed, ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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